Cas no 1980076-30-9 (2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate)

• Product Name: 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate
• CAS No: 1980076-30-9
• MF: C₈H₅F₄NO₅S
• MW: 303.187615156174
• CID: 4632586
• Update Time: 2025-09-23

2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulfonate
• 2-Fluoro-4-methyl-5-nitrophenyltrifluoromethanesulphonate
• 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate

• Inchi： 1S/C8H5F4NO5S/c1-4-2-5(9)7(3-6(4)13(14)15)18-19(16,17)8(10,11)12/h2-3H,1H3
• InChI Key： QBQGIOUVLGMFMW-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1=CC([N+]([O-])=O)=C(C)C=C1F)(=O)=O

Additional information on 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate

Research Briefing on 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate (CAS: 1980076-30-9) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate (CAS: 1980076-30-9) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This sulfonate ester derivative is primarily utilized as a versatile intermediate in organic synthesis, particularly in the development of novel bioactive molecules and pharmaceutical agents. Recent studies have highlighted its role in facilitating nucleophilic substitution reactions, enabling the introduction of fluorinated aromatic moieties into complex molecular architectures.

The compound's unique structural features, including the electron-withdrawing trifluoromethanesulfonyl (triflate) group and the strategically positioned fluorine and nitro substituents, make it particularly valuable for constructing pharmacologically relevant scaffolds. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated its application in synthesizing potential kinase inhibitors and antimicrobial agents. The triflate group serves as an excellent leaving group, while the fluorine atom contributes to metabolic stability and bioavailability enhancement in drug candidates.

In the context of chemical biology, 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate has been employed as a key building block for developing fluorescent probes and activity-based protein profiling (ABPP) reagents. A 2023 study published in ACS Chemical Biology detailed its use in creating selective covalent modifiers for cysteine residues in target proteins, enabling new approaches to drug discovery and target identification. The compound's reactivity profile allows for selective modifications under mild conditions, making it particularly useful for biological applications where preserving protein integrity is crucial.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of this compound. The triflate group's sensitivity to moisture necessitates careful storage conditions, typically under inert atmosphere at low temperatures. Current research efforts are exploring its use in continuous flow chemistry setups to improve reaction safety and scalability, as reported in a 2024 Organic Process Research & Development publication. These developments are particularly relevant for pharmaceutical process chemistry where large-scale production of intermediates is required.

The pharmacological potential of derivatives synthesized from 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate continues to expand. Recent preclinical studies have identified several lead compounds containing this structural motif that show promising activity against resistant bacterial strains and certain cancer cell lines. The fluorine atom's presence has been shown to significantly influence the compounds' pharmacokinetic properties, including membrane permeability and metabolic stability, as demonstrated in recent ADME studies published in Drug Metabolism and Disposition.

Looking forward, research directions for this compound include exploring its applications in PROTAC (proteolysis targeting chimera) technology and other targeted protein degradation strategies. The ability to introduce fluorine atoms at specific positions in drug molecules remains a valuable strategy for optimizing drug-like properties, and 2-Fluoro-4-methyl-5-nitrophenyl trifluoromethanesulphonate provides a convenient route to access such fluorinated building blocks. Ongoing studies are also investigating its potential in radiopharmaceutical development, where the fluorine-18 isotopologue could be valuable for PET imaging applications.